Cas no 682804-44-0 (3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid)

682804-44-0 structure
Product name:3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid
3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid
- 3-Amino-3-(2,4,6-trimethoxy-phenyl)-propionic acid
- DTXSID30655663
- 682804-44-0
- AKOS009377673
- MFCD03002527
- 3-AMINO-3-(2,4,6-TRIMETHOXY-PHENYL)-PROPIONICACID
-
- MDL: MFCD03002527
- Inchi: InChI=1S/C12H17NO5/c1-16-7-4-9(17-2)12(10(5-7)18-3)8(13)6-11(14)15/h4-5,8H,6,13H2,1-3H3,(H,14,15)
- InChI Key: SLGONOCYZIRARZ-UHFFFAOYSA-N
- SMILES: COC1=CC(=C(C(CC(=O)O)N)C(=C1)OC)OC
Computed Properties
- Exact Mass: 255.11067264g/mol
- Monoisotopic Mass: 255.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91Ų
- XLogP3: -2.1
3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid Related Literature
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Soheila Khajeh Dangolani,Farhad Panahi,Maryam Nourisefat,Ali Khalafi-Nezhad RSC Adv., 2016,6, 92316-92324
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Sai Zhang,Xuetao Shen,Zhiping Zheng,Yuanyuan Ma J. Mater. Chem. A, 2015,3, 10504-10511
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Yuling Mao,Meiqi Han,Caishun Chen,Xiudan Wang,Jianan Han,Yikun Gao,Siling Wang Nanoscale, 2021,13, 20157-20169
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Ting Song,Gongchang Zeng,Piyong Zhang,Tingting Wang,Atif Ali,Shaobin Huang,Heping Zeng J. Mater. Chem. A, 2019,7, 503-512
682804-44-0 (3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid) Related Products
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